Cas no 6512-67-0 ((3S,4S)-3-(4-hydroxy-3,5-dimethoxybenzyl)-4-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one)

6512-67-0 structure
Product name:(3S,4S)-3-(4-hydroxy-3,5-dimethoxybenzyl)-4-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one
(3S,4S)-3-(4-hydroxy-3,5-dimethoxybenzyl)-4-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- (3S,4S)-3-(4-hydroxy-3,5-dimethoxybenzyl)-4-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one
- 2(3H)-Furanone, dihydro-3-((4-hydroxy-3,5-dimethoxyphenyl)methyl)-4-((4-hydroxy-3-methoxyphenyl)methyl)-, (3S-trans)-
- (3S,4S)-3-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-4-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
- UNII-2VJD5SJF7V
- Q27894502
- BDBM50259876
- 2(3H)-FURANONE, DIHYDRO-3-(4-HYDROXY-3,5-DIMETHOXYBENZYL)-4-VANILLYL-
- Thujaplicatin methyl ether
- (3S,4S)-DIHYDRO-3-((4-HYDROXY-3,5-DIMETHOXYPHENYL)METHYL)-4-((4-HYDROXY-3-METHOXYPHENYL)METHYL)-2(3H)-FURANONE
- 2(3H)-FURANONE, DIHYDRO-3-((4-HYDROXY-3,5-DIMETHOXYPHENYL)METHYL)-4-((4-HYDROXY-3-METHOXYPHENYL)METHYL)-, (3S,4S)-
- 2VJD5SJF7V
- DTXSID40215434
- (-)-thujaplicatintrimethyl ether
- CHEMBL469917
- 6512-67-0
-
- Inchi: InChI=1S/C21H24O7/c1-25-17-8-12(4-5-16(17)22)6-14-11-28-21(24)15(14)7-13-9-18(26-2)20(23)19(10-13)27-3/h4-5,8-10,14-15,22-23H,6-7,11H2,1-3H3/t14-,15+/m1/s1
- InChI Key: XMLWGUKRPGLJGA-CABCVRRESA-N
- SMILES: COC1=CC(=CC(=C1O)OC)CC2C(COC2=O)CC3=CC(=C(C=C3)O)OC
Computed Properties
- Exact Mass: 388.15222
- Monoisotopic Mass: 388.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.4Ų
- XLogP3: 3.2
Experimental Properties
- Density: 1.287
- Boiling Point: 614.4°C at 760 mmHg
- Flash Point: 216.2°C
- Refractive Index: 1.593
- PSA: 94.45
(3S,4S)-3-(4-hydroxy-3,5-dimethoxybenzyl)-4-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one Related Literature
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D. A. Whiting Nat. Prod. Rep. 1987 4 499
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Robert S. Ward Nat. Prod. Rep. 1997 14 43
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